Cas no 1818868-52-8 (4-(2-bromoethyl)-1λ⁶-thiane-1,1-dione)

• Product Name: 4-(2-bromoethyl)-1λ⁶-thiane-1,1-dione
• CAS No: 1818868-52-8
• MF: C₇H₁₃BrO₂S
• MW: 241.14592051506
• CID: 4770357
• Update Time: 2026-02-26

4-(2-bromoethyl)-1λ⁶-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethyl)tetrahydro-2H-thiopyran 1,1-dioxide
• BrCCC1CCS(CC1)(=O)=O
• 4-(2-bromoethyl)-1λ⁶-thiane-1,1-dione

• Inchi： 1S/C7H13BrO2S/c8-4-1-7-2-5-11(9,10)6-3-7/h7H,1-6H2
• InChI Key： ZDDVGCKHSDOUNS-UHFFFAOYSA-N
• SMILES： BrCCC1CCS(CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 1.5
• Topological Polar Surface Area: 42.5